N-(2-methoxyethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-methoxyethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide, also known as MI-773, is a small molecule inhibitor that has been identified as a potential anticancer agent. It has shown promising results in preclinical studies and is currently undergoing clinical trials for the treatment of various types of cancer.
Scientific Research Applications
Antibacterial and Antifungal Applications
A series of compounds, including N-aryl acetamide derivatives, were synthesized and evaluated for their antibacterial and antifungal activities against various pathogenic microorganisms. Some of these compounds displayed promising antibacterial and antifungal activities, highlighting the potential of N-aryl acetamide derivatives in the development of new antimicrobial agents (Debnath & Ganguly, 2015).
Medicinal Properties in Traditional Medicine
N-acetyldopamine (NADA) derivatives, including compounds similar in structure to N-(2-methoxyethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide, were isolated from Periostracum Cicadae, a component used in traditional Chinese medicine. These compounds are utilized for their medicinal properties, such as treating soreness of the throat, hoarseness, itching, and spasms (Yang et al., 2015).
Anti-inflammatory Drug Synthesis
An indole acetamide derivative was synthesized and evaluated for its anti-inflammatory activity through in silico modeling, targeting the cyclooxygenase domains. This study exemplifies the potential of indole acetamide derivatives, structurally related to this compound, in the development of anti-inflammatory drugs (Al-Ostoot et al., 2020).
Molecular Modeling and Docking Studies
The crystallographic study and molecular modeling of a compound similar to this compound were conducted to understand its interaction with the melatonin-binding pocket of the MT1A receptor. This study provides insights into the molecular interactions and binding affinities of similar compounds, facilitating the design of receptor-specific drugs (Baranova et al., 2012).
Synthesis of Antioxidant Compounds
Novel N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl) acetamide derivatives were synthesized and evaluated for their antioxidant activity. The study highlights the potential of these compounds, related to this compound, in the development of new antioxidant agents (Gopi & Dhanaraju, 2020).
properties
IUPAC Name |
N-(2-methoxyethyl)-2-[3-(4-methylphenyl)sulfonylindol-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4S/c1-15-7-9-16(10-8-15)27(24,25)19-13-22(14-20(23)21-11-12-26-2)18-6-4-3-5-17(18)19/h3-10,13H,11-12,14H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSIDQLPAFIXHII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)NCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.